4-Chloro-6-(trifluoromethyl)quinazoline

• IUPAC Name: 4-chloro-6-(trifluoromethyl)quinazoline
• InChI: InChI=1S/C9H4ClF3N2/c10-8-6-3-5(9(11,12)13)1-2-7(6)14-4-15-8/h1-4H
• InChI Key: OJNBXNWWYXBHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)C(=NC=N2)Cl
• Molecular Formula: C9H4ClF3N2
• DSSTOX Substance ID: DTXSID70610559
• Molecular Weight: 232.59 g/mol
• CAS RN: 16499-64-2

Description

4-Chloro-6-(trifluoromethyl)quinazoline, more commonly known as TFQ, is an important synthetic compound used in various scientific applications. It is a heterocyclic compound with a five-membered ring structure composed of one nitrogen atom and four carbon atoms. This compound has been widely used in organic synthesis, medicinal chemistry, and other scientific research applications due to its wide range of properties.

Safety and Hazards

4-Chloro-6-(trifluoromethyl)quinazoline is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), and specific target organ toxicity – single exposure (Category 3). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It should be handled with personal protective equipment, and exposure should be avoided.

Mechanism of Action

Target of Action

Quinazoline derivatives have been reported to exhibit activity against epidermal growth factor .

Mode of Action

Quinazoline derivatives are known to inhibit the activity of certain growth factors .

Biochemical Pathways

Quinazoline derivatives are known to interfere with the signaling pathways of certain growth factors .

Result of Action

Quinazoline derivatives are known to inhibit the activity of certain growth factors, which can lead to anti-proliferative effects .

Synthesis routes and methods I

Procedure details

A suspension of 6-(trifluoromethyl)quinazolin-4-ol (10.41 g, 48.4 mmol) in phosphorous oxychloride (100 mL) was heated at reflux for 3 h, during which time a clear, amber solution was observed. The solution was cooled to room temperature, concentrated in-vacuo, and stripped 3× from 150 mL methylene chloride to remove any remaining phosphorous oxychloride. The residue was partitioned between EtOAc and saturated sodium bicarbonate (1:1, 300 mL), and the mixture was stirred until gas evolution ceased. The layers were separated, the organic phase was washed successively with saturated sodium bicarbonate and brine, the combined aqueous phases were extracted with EtOAc (50 mL), and the combined organic phases were dried over sodium sulfate then concentrated in-vacuo. The residue was purified over silica gel, eluting with 25% EtOAc/Heptane, to yield 8.14 g of 4-chloro-6-(trifluoromethyl)quinazoline as a white solid. MS (ES+)=233, 235 (M+H+).

Synthesis routes and methods II

Procedure details

6-Trifluoromethyl-quinazolin-4-ol (0.95 g, 4.44 mmol, 1 eq.), phosphorous oxychloride (2.48 mL, 26.6 mmol, 6 eq.) and triethylamine (3.71 mL, 26.6 mmol, 6 eq.) were refluxed for 2.5 hours. Stripped 3× from methylene chloride then dissolved in methylene chloride and rinsed 3× with saturated NaHCO3, 1× with brine. Dried and stripped in vacuo to give and amber oil. Purified over silica gel in 9:1 Hexanes/EtOAc. Obtained 560 mg of off-white solids as product. The product was used immediately in Ex 111 part C.

Synthesis routes and methods III

Procedure details

Preparation D3, Step 3: A suspension of 6-(trifluoromethyl)quinazolin-4-ol (10.41 g, 48.4 mmol) in phosphorous oxychloride (100 mL) was heated at reflux for 3 h, during which time a clear, amber solution was observed. The solution was cooled to room temperature, concentrated in-vacuo, and stripped 3× from 150 mL methylene chloride to remove any remaining phosphorous oxychloride. The residue was partitioned between EtOAc and saturated sodium bicarbonate (1:1, 300 mL), and the mixture was stirred until gas evolution ceased. The layers were separated, the organic phase was washed successively with saturated sodium bicarbonate and brine, the combined aqueous phases were extracted with EtOAc (50 mL), and the combined organic phases were dried over sodium sulfate then concentrated in-vacuo. The residue was purified over silica gel, eluting with 25% EtOAc/Heptane, to yield 8.14 g of 4-chloro-6-(trifluoromethyl)quinazoline as a white solid. MS (ES+)=233, 235 (M+H+).